Cas no 183070-42-0 ((S)-4-(3-(benzyloxy)-2-(((benzyloxy)carbonyl)amino)-3-oxopropyl)benzoic acid)

• Product Name: (S)-4-(3-(benzyloxy)-2-(((benzyloxy)carbonyl)amino)-3-oxopropyl)benzoic acid
• CAS No: 183070-42-0
• MF: C₂₅H₂₃NO₆
• MW: 433.45322728157
• CID: 2922264
• PubChem ID: 22865531
• Update Time: 2025-04-21

(S)-4-(3-(benzyloxy)-2-(((benzyloxy)carbonyl)amino)-3-oxopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-4-(3-(benzyloxy)-2-(((benzyloxy)carbonyl)amino)-3-oxopropyl)benzoic acid
• L-Phenylalanine, 4-carboxy-N-[(phenylmethoxy)carbonyl]-, I+/--(phenylmethyl) ester
• SCHEMBL7310753
• DTXSID201135979
• 183070-42-0

• Inchi： 1S/C25H23NO6/c27-23(28)21-13-11-18(12-14-21)15-22(24(29)31-16-19-7-3-1-4-8-19)26-25(30)32-17-20-9-5-2-6-10-20/h1-14,22H,15-17H2,(H,26,30)(H,27,28)/t22-/m0/s1
• InChI Key： IWHVLXJNTTYMCY-QFIPXVFZSA-N
• SMILES： O(CC1C=CC=CC=1)C([C@H](CC1C=CC(C(=O)O)=CC=1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 433.15300
• Monoisotopic Mass: 433.15253745Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 101.93000
• LogP: 4.35660